Cas no 1248169-29-0 (4-(1H-pyrrol-1-yl)cyclohexan-1-amine)
4-(1H-pyrrol-1-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-pyrrol-1-yl)cyclohexan-1-amine
- 4-pyrrol-1-ylcyclohexan-1-amine
- 4-(1H-Pyrrol-1-yl)cyclohexanamine
- (1s,4s)-4-(1H-pyrrol-1-yl)cyclohexan-1-amine
- Z992918086
- Cyclohexanamine, 4-(1H-pyrrol-1-yl)-
- 4-(1H-pyrrol-1-yl)cyclohexan-1-amine hydrochloride
-
- Inchi: 1S/C10H16N2/c11-9-3-5-10(6-4-9)12-7-1-2-8-12/h1-2,7-10H,3-6,11H2
- InChI Key: JYECWVNTXCHDDX-UHFFFAOYSA-N
- SMILES: N1(C=CC=C1)C1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 133
- XLogP3: 1
- Topological Polar Surface Area: 31
4-(1H-pyrrol-1-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-111518-0.05g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 0.05g |
$179.0 | 2025-02-21 | |
| Enamine | EN300-111518-0.1g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 0.1g |
$268.0 | 2025-02-21 | |
| Enamine | EN300-111518-0.25g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 0.25g |
$383.0 | 2025-02-21 | |
| Enamine | EN300-111518-0.5g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 0.5g |
$601.0 | 2025-02-21 | |
| Enamine | EN300-111518-1.0g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 1.0g |
$770.0 | 2025-02-21 | |
| Enamine | EN300-111518-2.5g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 2.5g |
$1509.0 | 2025-02-21 | |
| Enamine | EN300-111518-5.0g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 5.0g |
$2235.0 | 2025-02-21 | |
| Enamine | EN300-111518-10.0g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95.0% | 10.0g |
$3315.0 | 2025-02-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00951413-1g |
4-(1H-Pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95% | 1g |
¥3808.0 | 2023-04-04 | |
| Enamine | EN300-111518-1g |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine |
1248169-29-0 | 95% | 1g |
$770.0 | 2023-10-27 |
4-(1H-pyrrol-1-yl)cyclohexan-1-amine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(1H-pyrrol-1-yl)cyclohexan-1-amine
Comprehensive Overview of 4-(1H-pyrrol-1-yl)cyclohexan-1-amine (CAS No. 1248169-29-0): Properties, Applications, and Industry Insights
4-(1H-pyrrol-1-yl)cyclohexan-1-amine (CAS No. 1248169-29-0) is a specialized organic compound gaining traction in pharmaceutical and material science research. This cyclohexylamine derivative, featuring a pyrrole substituent, exhibits unique structural properties that make it valuable for drug discovery, catalysis, and functional material design. Its molecular framework combines the rigidity of a cyclohexane ring with the electron-rich characteristics of a pyrrole moiety, enabling diverse chemical modifications.
Recent studies highlight the compound's potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing demand for precision medicine solutions. The amine group at the 1-position of the cyclohexane ring provides an excellent handle for further derivatization, while the pyrrole nitrogen can participate in coordination chemistry. These features have sparked interest in structure-activity relationship (SAR) studies, particularly in central nervous system (CNS) drug development.
From a synthetic chemistry perspective, 1248169-29-0 demonstrates remarkable stability under various reaction conditions. Researchers are exploring its use in asymmetric synthesis and as a chiral auxiliary in enantioselective catalysis. The compound's lipophilic character and balanced polar surface area make it particularly interesting for optimizing drug-like properties in medicinal chemistry campaigns. These attributes address current industry challenges in developing compounds with improved bioavailability and blood-brain barrier penetration.
The material science community has begun investigating 4-(1H-pyrrol-1-yl)cyclohexan-1-amine for organic electronic applications. Its conjugated system and potential for π-stacking interactions suggest utility in designing organic semiconductors and photovoltaic materials. This aligns with global trends toward sustainable energy solutions and green chemistry initiatives. The compound's thermal stability (typically stable up to 200°C) further enhances its practicality for high-performance material development.
Analytical characterization of CAS 1248169-29-0 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with good solubility in common organic solvents like dichloromethane and dimethyl sulfoxide. Proper storage recommendations include protection from light and moisture at room temperature, following standard chemical handling protocols for amine-containing compounds.
Current research trends focus on structure-property relationships of pyrrole-amine hybrids, with particular attention to their pharmacophore mapping potential. The scientific community is actively exploring how modifications to the cyclohexyl scaffold or pyrrole substitution pattern might enhance target binding affinity or material performance. These investigations frequently employ computational chemistry tools and molecular docking studies to predict activity profiles.
From a commercial perspective, 4-(1H-pyrrol-1-yl)cyclohexan-1-amine remains a low-volume specialty chemical, primarily supplied for research purposes. Manufacturers typically offer it in gram to kilogram quantities with >95% purity, catering to medicinal chemistry and material science applications. The compound's pricing reflects its status as a custom synthesis product rather than a bulk commodity, with costs varying based on purity requirements and order scale.
Environmental and safety assessments indicate that 1248169-29-0 requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should follow institutional guidelines for amine-containing waste, emphasizing the growing industry focus on responsible chemical management practices.
Future applications may leverage the compound's unique features for developing next-generation therapeutics targeting neurodegenerative diseases or metabolic disorders. Its structural versatility also positions it as a candidate for designing smart materials with stimuli-responsive properties. As research continues, CAS 1248169-29-0 will likely gain importance in interdisciplinary projects bridging chemical biology and nanotechnology.
For researchers considering 4-(1H-pyrrol-1-yl)cyclohexan-1-amine in their work, key considerations include reaction compatibility with the secondary amine functionality and potential metal coordination at the pyrrole nitrogen. Recent literature suggests successful applications in multicomponent reactions and as a precursor for heterocyclic expansion strategies. These developments reflect the compound's growing role in addressing contemporary challenges in synthetic methodology development.
1248169-29-0 (4-(1H-pyrrol-1-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)